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Introduction

Potato Early Dying (PED) is a significant disease complex that can lead to yield losses of up to
50%.[1][2][3] The primary causal agent is the soilborne fungus Verticillium dahliae, often in
conjunction with the root lesion nematode, Pratylenchus penetrans.[1][4][5] Metam sodium and
metam potassium are broad-spectrum soil fumigants widely used to manage PED by reducing
the populations of these and other soilborne pathogens.[6][7] This document provides detailed
application notes and protocols for the use of metam fumigants in a research and development
context.

Data Summary
Efficacy of Metam Fumigation on Pathogen Reduction
and Yield

The following tables summarize quantitative data from various studies on the effectiveness of
metam fumigation.

Table 1: Effect of Metam Sodium on Verticillium dahliae and Potato Yield
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Metam L V. dahliae . Marketable
. Application . Total Yield ]
Sodium Reduction Yield Reference
Method Increase
Rate (%) Increase
) Shank
140 kg a.i./ha o 85-95% 5-10 tons/ha 16-32% [6][8]
Injection
Shank Significant Significant Significant
373 1/ha o _ _ _ [9][10][11]
Injection reduction increase increase
Reduced Significant Significant
40 gal/acre Broadcast o ) )
colonization increase increase
Reduced Significant Significant
20 gal/acre In-row o , ,
colonization increase increase
Reduced Significant Significant
30 gal/acre In-row o ) )
colonization increase increase
Shank -
37.5 gal/A o Not specified Increased Increased [12]
Injection
Shank -~
56.3 gal/A o Not specified Increased Increased [12]
Injection
Shank N Highest Highest
75 gal/lA o Not specified ) ) [12]
Injection increase increase

Table 2: General Application Parameters for Metam Fumigants
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Recommended .
Parameter . Rationale Reference
Condition
Cooler temperatures
) 4°C - 15°C (40°F - can enhance efficacy
Soil Temperature [6]19][13]

59°F) at 6-inch depth

by slowing the
diffusion of MITC.

Soil Moisture

50-85% of field

capacity

Adequate moisture is
crucial for the
conversion of metam
to its active form
(MITC) and for
pathogen
susceptibility.

[6]7]

Soil Preparation

Good seedbed
condition, free of clods

and crop residue

Ensures even
distribution and
penetration of the

fumigant.

[6]7]

Application Depth

6-8 inches for fungi,
up to 24 inches for

nematodes

Targets the primary
zones of pathogen

and pest activity.

[7]

Waiting Period

Approximately 2-3
weeks before planting

Allows for the
dissipation of the
fumigant to prevent
phytotoxicity to the

potato crop.

[6]7]

Experimental Protocols

Protocol 1: Shank Injection Application of Metam
Sodium

This protocol describes a typical shank injection application for evaluating the efficacy of
metam sodium in managing PED.
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. Site Selection and Preparation:

Select a field with a known history of Potato Early Dying.

Conduct pre-fumigation soil sampling to determine baseline populations of Verticillium
dahliae and Pratylenchus penetrans.

Till the soil to a depth of at least 8-10 inches to ensure a good seedbed condition, breaking
up any clods and incorporating previous crop residue.[6][7]

. Fumigant Preparation and Application Equipment:

Use a commercial formulation of metam sodium.

Calibrate the shank injection rig to deliver the desired application rate (e.g., 373 I/ha or 40
gal/acre).[9][10]

Set the injection shanks to the target depth (e.g., a single depth of 10 inches or a split
application at 6 and 10 inches).[13]

. Application Procedure:

Ensure soil temperature and moisture are within the optimal range (see Table 2).

Apply the metam sodium uniformly across the treatment plots.

Immediately after application, seal the soil surface using a roller or packer to minimize
fumigant escape.[6]

. Post-Application and Planting:

Observe the mandatory waiting period of approximately 2-3 weeks.[7]

Conduct a seed germination test with a sensitive crop (e.g., lettuce) to ensure fumigant has
dissipated before planting potatoes.

Plant potato seed pieces at the desired spacing and depth.
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5. Data Collection and Analysis:

Collect soil samples at various time points post-fumigation to assess the reduction in V.
dahliae and nematode populations.

Monitor plant health and disease symptoms (e.g., wilting, chlorosis) throughout the growing
season.

At harvest, measure total and marketable tuber yield, and assess tuber quality.

Statistically analyze the data to compare fumigated plots with non-fumigated controls.

Protocol 2: Chemigation Application of Metam Sodium

This protocol outlines the application of metam sodium through an irrigation system.
1. System Preparation and Calibration:
» Ensure the irrigation system is in good working order and provides uniform water distribution.

« Install and calibrate a chemical injection pump to accurately meter the metam sodium into
the irrigation water.

« Install necessary safety equipment, such as check valves, to prevent backflow.
2. Field and Soil Preparation:

o Prepare the soil as you would for a shank injection application.

e Ensure the soil is not saturated before application to allow for proper penetration.
3. Application Procedure:

e Begin the irrigation cycle with water only to wet the soil surface.

« Inject the calculated amount of metam sodium into the irrigation water. A common
recommendation is to apply with 0.75 to 1.0 inch of water.[6]

o The application rate should not exceed the soil's infiltration rate to avoid runoff.[6]
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 After the injection is complete, continue to run the irrigation system with water only for a
short period to flush the lines and move the fumigant into the soil profile.

4. Post-Application and Data Collection:

» Follow the same post-application, planting, and data collection procedures as outlined in

Protocol 1.
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Caption: Logical relationship of factors in the Potato Early Dying complex and the disruptive
action of metam fumigation.
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Caption: Experimental workflow for metam fumigation in potato research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Metam Fumigation for Potato Early Dying Complex
Management: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b094612#metam-fumigation-for-potato-early-dying-
complex-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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